Cas no 55514-11-9 (malonic acid-2-13c)

malonic acid-2-13c Properties

Names and Identifiers

• malonic acid-2-13c
• (2-13C)Malonic acid
• [2-(13)C]malonic acid
• [2-13C] malonic acid
• [2-13C]-malonic acid
• < 2-13C> malonic acid
• 279447_ALDRICH
• +Expand

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Heavy Atom Count: 7
• Complexity: 83.1
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Melting Point: 132-135 °C (dec.)(lit.)
• Color/Form: solid
• Solubility: Not available